Cas no 135247-95-9 (Pulchinenoside B)

• Product Name: Pulchinenoside B
• CAS No: 135247-95-9
• MF: C₅₃H₈₆O₂₂
• MW: 1075.23675966263
• CID: 836164
• PubChem ID: 14590080
• Update Time: 2024-11-02

Pulchinenoside B Chemical and Physical Properties

Names and Identifiers

• Pulchinenoside B
• Pulchinenoside B​
• Anemoside B
• [6-[[3,4-Dihydroxy-6-(hydroxymethyl)-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxymethyl]-3
• Anemoside B4
• B0005-464603
• [6-[[3,4-dihydroxy-6-(hydroxymethyl)-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl] 9-[4,5-dihydroxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-8-(hydroxymethyl)-5a,5b,8,11a-tetramethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylate
• 129741-57-7
• Pulchinenoside B4
• Pulchinenoside B4;Pulchinenoside C
• BCP11499
• 135247-95-9
• CS-5693
• HY-N0205
• AKOS037514547
• CHEMBL450226
• Lup-20(29)-en-28-oic acid, 3-[[2-O-(6-deoxy-alpha-L-mannopyranosyl)-alpha-L-arabinopyranosyl]oxy]-23-hydroxy-, O-6-deoxy-alpha-L-mannopyranosyl-(1-->4)-O-beta-D-glucopyranosyl-(1-->6)-beta-D-glucopyranosyl ester, (3beta,4alpha)-
• MS-32062
• Pulchinenoside C

• Inchi： 1S/C53H86O22/c1-22(2)24-10-15-53(48(67)75-47-41(65)37(61)35(59)28(72-47)20-69-44-42(66)38(62)43(27(18-54)71-44)74-46-40(64)36(60)33(57)23(3)70-46)17-16-51(6)25(32(24)53)8-9-30-49(4)13-12-31(73-45-39(63)34(58)26(56)19-68-45)50(5,21-55)29(49)11-14-52(30,51)7/h23-47,54-66H,1,8-21H2,2-7H3
• InChI Key： DMCLHHBLEQZLOC-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(CO1)O)O)O)C1CCC2(C)C(C1(C)CO)CCC1(C)C2CCC2C3C(C(=C)C)CCC3(C(=O)OC3C(C(C(C(COC4C(C(C(C(CO)O4)OC4C(C(C(C(C)O4)O)O)O)O)O)O3)O)O)O)CCC12C

Computed Properties

• Exact Mass: 1220.61898316g/mol
• Monoisotopic Mass: 1220.61898316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 75
• Rotatable Bond Count: 13
• Complexity: 2040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 35
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 354
• XLogP3: -1.2

Experimental Properties

• Color/Form: Powder
• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.9E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides